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Compound of Interest

Compound Name: Ozanimod

Cat. No.: B609803 Get Quote

A comprehensive guide for researchers and drug development professionals on the proper

handling and disposal of Ozanimod, ensuring laboratory safety and regulatory compliance.

The proper disposal of pharmaceutical compounds is a critical aspect of laboratory safety and

environmental responsibility. For researchers, scientists, and professionals in drug

development, understanding the specific procedures for a compound like Ozanimod is

essential. This guide provides detailed, step-by-step instructions for the safe disposal of

Ozanimod, aligning with established safety protocols and regulatory requirements.

Quantitative Data Summary
For safe handling and disposal, it is crucial to be aware of the specific safety parameters

associated with Ozanimod. The following table summarizes key quantitative data derived from

safety data sheets.
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Parameter Value/Instruction Source

Storage Temperature (Long-

term)
-20°C [1][2]

Storage Temperature (Short-

term)
2-8°C [1]

Hazard Statement

H372: Causes damage to

organs through prolonged or

repeated exposure.

[3][4]

Personal Protective Equipment

(PPE)

Chemical impermeable gloves,

tightly fitting safety goggles,

full-face respirator (if exposure

limits are exceeded), fire/flame

resistant and impervious

clothing.

[1][3][5]

Extinguishing Media
Dry chemical, carbon dioxide,

or alcohol-resistant foam.
[1][5]

Experimental Protocol: Step-by-Step Disposal of
Ozanimod
This protocol outlines the standard operating procedure for the disposal of Ozanimod in a

laboratory environment. Adherence to these steps is crucial for ensuring the safety of

laboratory personnel and the environment.

1.0 Objective: To define the procedure for the safe and compliant disposal of unwanted or

expired Ozanimod and its contaminated materials.

2.0 Scope: This procedure applies to all research, scientific, and drug development personnel

who handle Ozanimod within the laboratory.

3.0 Personal Protective Equipment (PPE) Required:

Safety goggles (conforming to EN 166(EU) or NIOSH (US))[3]
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Chemical-resistant gloves (inspected prior to use)[1][3]

Lab coat or impervious clothing[3][5]

Full-face respirator (if there is a risk of dust/aerosol formation or if exposure limits are

exceeded)[1][3]

4.0 Materials:

Designated hazardous chemical waste container (leak-proof, with a secure lid)[1][3][5]

Waste label

Sealable plastic bag[6]

Absorbent material (for spills)

5.0 Procedure:

5.1 Waste Segregation and Collection:

Identify all Ozanimod waste. This includes pure compound, contaminated lab consumables

(e.g., vials, pipettes, gloves), and expired solutions.

Do not mix Ozanimod waste with other waste streams like biological or radioactive waste.[7]

Place all solid Ozanimod waste into a designated, properly labeled, and suitable, closed

container.[1][3][5]

For small quantities of unused Ozanimod, it is recommended to mix it with an undesirable

substance like cat litter or used coffee grounds before placing it in a sealed container to

make it less appealing.[6][8]

5.2 Container Management:

Ensure the waste container is chemically compatible with Ozanimod.[9]
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Label the waste container clearly with "Hazardous Waste," the chemical name

("Ozanimod"), and the associated hazards.[7]

Keep the waste container securely closed when not in use.[1][3][5][10]

Store the container in a designated, well-ventilated satellite accumulation area away from

incompatible materials.[1][3][5][10]

5.3 Spill Management:

In case of a spill, evacuate personnel from the immediate area.[5]

Ensure adequate ventilation.[5]

Wearing appropriate PPE, cover the spill with an absorbent material.[2]

Collect the absorbent material and the spilled substance using non-sparking tools and place

it in the designated hazardous waste container.[3][5]

Decontaminate the spill area.[11]

5.4 Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed chemical waste

disposal company.[3] The material should be destined for a licensed chemical destruction

plant or controlled incineration with flue gas scrubbing.[3]

Do not dispose of Ozanimod down the drain or in regular trash.[4][5][11] Discharge into the

environment must be avoided.[5]

Maintain all documentation related to the disposal in accordance with institutional and

regulatory guidelines.[9][12]

Visualizing the Disposal Workflow
To further clarify the procedural flow, the following diagram illustrates the logical steps for the

proper disposal of Ozanimod.
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Caption: Logical workflow for the safe disposal of Ozanimod in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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